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Compound of Interest

Compound Name: (S)-(+)-5-Hexen-2-ol
CAS No.: 17397-24-9
Cat. No.: B096133
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the chemical and physical properties,
synthesis, and spectroscopic data of (S)-(+)-5-Hexen-2-ol, a valuable chiral building block in
organic synthesis.

Core Chemical and Physical Properties

(S)-(+)-5-Hexen-2-ol is a chiral secondary alcohol that presents as a colorless liquid. Its
chemical structure consists of a six-carbon chain with a double bond between carbons 5 and 6,
and a hydroxyl group on the stereogenic center at carbon 2.

General and Physical Properties

The fundamental chemical and physical characteristics of (S)-(+)-5-Hexen-2-ol are
summarized in the table below, providing a consolidated reference for laboratory and research
applications.
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Property Value Source
Molecular Formula CeH120

Molecular Weight 100.16 g/mol

Appearance Colorless liquid

Boiling Point 130-131 °C (lit.)

Density 0.828 g/mL at 25 °C (lit.)

Refractive Index (n20/D)

1.4320 (lit.)

Optical Activity ([a]20/D)

+15.0° (c = 1 in chloroform)

Solubility

Soluble in water.[1]

Flash Point

43.33 °C (110.0 °F) - closed

cup

Structural and Spectroscopic Data

Detailed structural identifiers and references to key spectroscopic data are crucial for the

unambiguous identification and characterization of (S)-(+)-5-Hexen-2-ol.
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Identifier/Data Type Value/Reference Source

CAS Number 17397-24-9

1S/C6H120/c1-3-4-5-
InChl 6(2)7/h3,6-7H,1,4-
5H2,2H3/t6-/m0/s1

LNPNXWKVAFKIBX-

InChl Key
LURJTMIESA-N

SMILES C--INVALID-LINK--CCC=C
Data available in spectral

1H NMR & 3C NMR [2]
databases.
Data available in spectral

Mass Spectrometry (GC-MS) [2][3]
databases.
Data available in spectral

Infrared (IR) Spectrum [4]

databases.

Synthesis of (S)-(+)-5-Hexen-2-ol: An Experimental
Workflow

The enantioselective synthesis of (S)-(+)-5-Hexen-2-ol is of significant interest due to its utility
as a chiral precursor in the synthesis of more complex molecules. A common and effective
method involves the nucleophilic ring-opening of a chiral epoxide. One such route is the
reaction of (S)-(-)-propylene oxide with allylmagnesium bromide.[5]

The following diagram outlines a typical experimental workflow for this synthesis.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Hexen-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hexen-2-ol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C626948&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C626948&Mask=80
https://www.benchchem.com/product/b096133/docs?utm_src=pdf-body#s-5-hexen-2-ol-a-comprehensive-technical-guide
https://www.benchchem.com/product/b096133/docs?utm_src=pdf-body#s-5-hexen-2-ol-a-comprehensive-technical-guide
https://www.chemicalbook.com/synthesis/5-hexen-2-ol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reagent Preparation

Start

N

Prepare Allylmagnesium
Bromide (Grignard Reagent)

R\ K

Reaction

Obtain (S)-(-)-Propylene Oxide

Nucleophilic Ring-Opening:
Reaction of Grignard Reagent
with Epoxide in an inert solvent
(e.g., dry THF) at low temperature

\/

Work-up and Purification

Quench reaction with
saturated aqueous NHa4Cl

l

Extract with an
organic solvent (e.g., diethyl ether)

:

Dry organic layer
(e.g., over MgSOa)

.

Concentrate under
reduced pressure

l

Purify by fractional distillation
or column chromatography

\/

Analysis

Obtain pure (S)-(+)-5-Hexen-2-ol

:

Characterize by:
- NMR Spectroscopy
- GC-MS
- Polarimetry

Click to download full resolution via product page

Synthesis Workflow for (S)-(+)-5-Hexen-2-ol
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Detailed Experimental Protocol

While specific reaction conditions can vary, a general protocol for the synthesis of chiral
homoallylic alcohols via Grignard addition to epoxides is as follows:

o Preparation of the Grignard Reagent: Allyilmagnesium bromide is typically prepared by the
reaction of magnesium turnings with allyl bromide in anhydrous diethyl ether or
tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

o Reaction with Epoxide: The solution of the freshly prepared Grignard reagent is cooled to a
low temperature (e.g., 0 °C or lower). A solution of (S)-(-)-propylene oxide in the same
anhydrous solvent is then added dropwise to the Grignard reagent. The reaction mixture is
stirred at low temperature and then allowed to warm to room temperature to ensure the
reaction goes to completion.

o Work-up: The reaction is carefully quenched by the slow addition of a saturated aqueous
solution of ammonium chloride. This step protonates the resulting alkoxide and neutralizes
any unreacted Grignard reagent.

o Extraction and Drying: The aqueous and organic layers are separated. The aqueous layer is
typically extracted several times with an organic solvent such as diethyl ether. The combined
organic extracts are then washed with brine, dried over an anhydrous drying agent (e.g.,
magnesium sulfate or sodium sulfate), filtered, and the solvent is removed under reduced
pressure.

 Purification: The crude product is purified by fractional distillation under reduced pressure or
by column chromatography on silica gel to yield the pure (S)-(+)-5-Hexen-2-ol.

o Analysis: The purity and identity of the final product are confirmed by analytical techniques
such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic
Resonance (NMR) spectroscopy.[2][6] The enantiomeric purity is determined by chiral gas
chromatography or by measuring the specific rotation using a polarimeter.

Safety and Handling

(S)-(+)-5-Hexen-2-ol is a flammable liquid and vapor. Appropriate safety precautions should be
taken when handling this compound. It is recommended to work in a well-ventilated fume hood
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and to wear personal protective equipment, including safety glasses, gloves, and a lab coat.
Keep away from heat, sparks, open flames, and hot surfaces.

This technical guide provides a comprehensive overview of the key chemical and physical
properties of (S)-(+)-5-Hexen-2-ol, along with a representative synthesis workflow. This
information is intended to support researchers and professionals in the fields of chemical
synthesis and drug development in their utilization of this versatile chiral building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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